Cas no 16754-73-7 (tert-Butyl 3-bromo-2-oxopropanoate)

tert-Butyl 3-bromo-2-oxopropanoate structure

16754-73-7 structure

Product Name:tert-Butyl 3-bromo-2-oxopropanoate

CAS No:16754-73-7

MF:C₇H₁₁BrO₃

MW:223.064441919327

MDL:MFCD12756186

CID:1027882

PubChem ID:13424471

Update Time:2025-04-20

tert-Butyl 3-bromo-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-bromo-2-oxopropanoate
- Propanoic acid, 3-bromo-2-oxo-, 1,1-dimethylethyl ester
- tert-butyl bromopyruvate
- AKOS016003723
- BCP21750
- tert-butyl3-bromo-2-oxopropanoate
- DTXSID00540411
- 16754-73-7
- EN300-189460
- CS-0214738
- AS-44399
- MFCD12756186
- 3-Bromo-2-oxo-propanoic acid 1,1-dimethylethyl ester
- A3715
- SCHEMBL11389699
- MDL： MFCD12756186
- Inchi： 1S/C7H11BrO3/c1-7(2,3)11-6(10)5(9)4-8/h4H2,1-3H3
- InChI Key： FLTKVDFSOLXYOD-UHFFFAOYSA-N
- SMILES： BrCC(C(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 221.98900
Monoisotopic Mass: 221.98916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37000
LogP: 1.29210

tert-Butyl 3-bromo-2-oxopropanoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3-bromo-2-oxopropanoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

tert-Butyl 3-bromo-2-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB481359-250 mg	tert-Butyl 3-bromo-2-oxopropanoate, 90%; .	16754-73-7	90%	250MG	€554.60	2023-04-20
abcr	AB481359-1 g	tert-Butyl 3-bromo-2-oxopropanoate, 90%; .	16754-73-7	90%	1g	€1,305.30	2023-04-20
eNovation Chemicals LLC	Y1105739-1g	tert-butyl 3-bromo-2-oxopropanoate	16754-73-7	95%	1g	$850	2024-07-23
TRC	B680885-25mg	tert-Butyl 3-Bromo-2-oxopropanoate	16754-73-7		25mg	$ 110.00	2023-04-18
TRC	B680885-50mg	tert-Butyl 3-Bromo-2-oxopropanoate	16754-73-7		50mg	$ 178.00	2023-04-18
TRC	B680885-100mg	tert-Butyl 3-Bromo-2-oxopropanoate	16754-73-7		100mg	$ 316.00	2023-04-18
TRC	B680885-250mg	tert-Butyl 3-Bromo-2-oxopropanoate	16754-73-7		250mg	$ 586.00	2023-04-18
Enamine	EN300-189460-0.05g	tert-butyl 3-bromo-2-oxopropanoate	16754-73-7	91%	0.05g	$184.0	2023-09-18
Enamine	EN300-189460-0.1g	tert-butyl 3-bromo-2-oxopropanoate	16754-73-7	91%	0.1g	$274.0	2023-09-18
Enamine	EN300-189460-0.25g	tert-butyl 3-bromo-2-oxopropanoate	16754-73-7	91%	0.25g	$392.0	2023-09-18

tert-Butyl 3-bromo-2-oxopropanoate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:16754-73-7)tert-Butyl 3-bromo-2-oxopropanoate

Order Number:A3715

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):1487.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

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